(3S)-3-methyl-3-phenylpyrrolidine-2,5-dione
Overview
Description
(3S)-3-methyl-3-phenylpyrrolidine-2,5-dione (3S-MPPD) is an organic compound with a unique structure and properties that make it an attractive target for scientific research. It is a chiral molecule, meaning that it has two stereoisomers, which are molecules with the same molecular formula but different spatial arrangements of atoms. This property makes it useful in various areas of research, including drug synthesis and development, biochemistry, and pharmacology.
Scientific Research Applications
(3S)-3-methyl-3-phenylpyrrolidine-2,5-dione has many applications in scientific research. It has been used as a chiral ligand in asymmetric catalysis, where it is used to catalyze the formation of new chiral molecules. It has also been used in the synthesis of pharmaceuticals and other organic compounds, where its chiral nature allows for the production of enantiomerically pure compounds. Additionally, (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione has been used in the study of enzyme inhibition, where its ability to interact with enzymes can be used to better understand the mechanism of action of certain drugs.
Mechanism of Action
The mechanism of action of (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione is not fully understood. However, it is believed to interact with certain proteins and enzymes, such as cytochrome P450, to inhibit their activity. This inhibition can lead to changes in the metabolism of certain drugs and other compounds, as well as changes in the expression of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione are not fully understood. However, it is known to interact with certain proteins and enzymes in the body, which can lead to changes in the metabolism of certain drugs and other compounds. Additionally, it has been shown to affect the expression of certain genes, which could lead to changes in cellular processes such as cell proliferation and apoptosis.
Advantages and Limitations for Lab Experiments
The main advantage of using (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione in laboratory experiments is its ability to interact with certain proteins and enzymes. This allows researchers to study the mechanism of action of certain drugs and other compounds, as well as the expression of certain genes. Additionally, (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione is relatively easy to synthesize and is relatively stable, making it suitable for use in a wide range of experiments.
However, there are some limitations to using (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione in laboratory experiments. For example, it is a chiral molecule, which means that it can only interact with certain molecules in certain ways. Additionally, it is relatively expensive to synthesize, which can be a limiting factor in certain experiments.
Future Directions
There are many potential future directions for research on (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione. For example, further research could be done on its mechanism of action to better understand how it interacts with certain proteins and enzymes. Additionally, further research could be done on its effects on gene expression, as well as its potential application in drug development. Finally, further research could be done to optimize its synthesis, as well as to find new applications for it in the laboratory.
Synthesis Methods
The synthesis of (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione is relatively straightforward. It is typically synthesized from the reaction of 3-methyl-3-phenylpyrrolidine-2-carboxylic acid and phosphorus oxychloride in a polar solvent. The reaction proceeds at room temperature and is usually complete within a few hours. The product can then be isolated and purified by recrystallization or column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione involves the condensation of an appropriate amine with a diketone followed by cyclization to form the pyrrolidine ring.", "Starting Materials": [ "Benzaldehyde", "Acetone", "Methylamine", "Sodium ethoxide", "Sodium borohydride", "Acetic anhydride", "Sulfuric acid", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Preparation of 3-phenyl-2-butanone by condensation of benzaldehyde with acetone using sodium ethoxide as a base.", "Step 2: Reduction of 3-phenyl-2-butanone to 3-phenyl-2-butanol using sodium borohydride.", "Step 3: Protection of the hydroxyl group of 3-phenyl-2-butanol by acetylation using acetic anhydride and sulfuric acid.", "Step 4: Reaction of the protected alcohol with methylamine to form N-acetyl-3-phenyl-2-butylamine.", "Step 5: Cyclization of N-acetyl-3-phenyl-2-butylamine using sodium hydroxide to form (3S)-3-methyl-3-phenylpyrrolidine-2,5-dione.", "Step 6: Deprotection of the acetyl group using hydrochloric acid in ethanol to obtain the final product." ] } | |
CAS RN |
39122-11-7 |
Product Name |
(3S)-3-methyl-3-phenylpyrrolidine-2,5-dione |
Molecular Formula |
C11H11NO2 |
Molecular Weight |
189.2 |
Purity |
95 |
Origin of Product |
United States |
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